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Compound of Interest

Compound Name: Bz-Gly-Lys-Val-OH

Cat. No.: B12115728

Get Quote

Technical Support Center: Bz-Gly-Lys-Val-OH
Fragmentation Analysis
Topic: Interpretation of MS/MS Fragmentation Patterns for Benzoyl-Glycyl-Lysyl-Valine (Bz-
Gly-Lys-Val-OH) Document ID: TS-MS-BZGKV-01 Last Updated: March 03, 2026

Molecule Specifications & Theoretical Masses
Before troubleshooting spectral anomalies, verify that your theoretical calculations align with

the specific chemical structure of the analyte.
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Property Value Notes

Sequence Bz-Gly-Lys-Val-OH
N-terminal Benzoyl protection;

C-terminal free acid.

Formula

C

H

N

O

Based on monoisotopic

masses.

Monoisotopic Mass 405.2138 Da Neutral molecule.

Precursor Ion [M+H] 406.2211 m/z Protonated species (ESI+).

Key Residue Masses
Bz (105.03), Gly (57.02), Lys

(128.09), Val (99.07)

Residue masses used for

series calculation.

Fragmentation Pathway Map
The following diagram illustrates the primary dissociation pathways for [M+H]

. Use this to validate peak assignments in your spectrum.
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[M+H]+
m/z 406.2

b1 (Bz-Gly)
m/z 162.05

y3 loss
b2 (Bz-Gly-Lys)

m/z 290.15
y1 loss

y1 (Val)
m/z 118.09

b2 loss

y2 (Lys-Val)
m/z 246.18

b1 loss

y3 (Gly-Lys-Val)
m/z 303.20

Bz loss

Benzoyl Cation
m/z 105.03

-Gly

b3 (M-H2O)
m/z 388.20

Lys Immonium
m/z 84.08

Int. Frag

Phenyl Cation
m/z 77.04

-CO

Click to download full resolution via product page

Caption: Primary CID fragmentation pathways for Bz-Gly-Lys-Val-OH. Red nodes indicate N-

terminal b-ions; Green nodes indicate C-terminal y-ions.

Troubleshooting & Interpretation Guide
Issue 1: "I see a dominant peak at m/z 105. Is my peptide
degraded?"
Diagnosis: Likely Normal Fragmentation. Explanation: The Benzoyl (Bz) group is highly stable

as a cation ([Cngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-

star-inserted">

H

CO]

).[1] Under Collision-Induced Dissociation (CID), the bond between the benzoyl group and the
N-terminal glycine is often the most fragile, especially at higher collision energies.

Mechanism: The formation of the benzoyl cation (m/z 105.[2]03) is favored due to resonance

stabilization of the aromatic ring.
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Confirmation: Look for a secondary fragment at m/z 77.04 (Phenyl cation). This results from

the neutral loss of CO (28 Da) from the m/z 105 ion. If you see 105 and 77, it confirms the

presence of the Benzoyl cap.[2]

Issue 2: "The y-ion series is weak or missing."
Diagnosis: Charge sequestration on the N-terminus or "Proximity Effects." Explanation:

Basic Residue Position: The Lysine (Lys) residue is in the middle. In ESI, protons localize to

the most basic sites. If the proton is sequestered on the Lysine side chain (

-amino group), fragmentation efficiency may drop because the "mobile proton" required to
catalyze backbone cleavage is immobilized.

Bz-Effect: The stability of the b1 (162) and b2 (290) ions often dominates the spectrum,

suppressing y-ion intensity. Action:

Check for m/z 246.18 (y2). Since this fragment contains the basic Lysine, it should be the

most prominent y-ion if any are visible.

If y1 (118) is absent, it is because the charge prefers the Lysine-containing fragment (b2)

over the Valine fragment.

Issue 3: "I see a peak at m/z 84. What is this?"
Diagnosis: Lysine Immonium Ion. Explanation: This is a diagnostic marker for the presence of

Lysine.

Mechanism: Internal fragmentation of the Lysine residue leads to the structure [H

N=CH-(CH

)

-NH

]

.
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Utility: Presence of m/z 84 confirms the "Lys" component of your sequence, even if the

backbone series is incomplete.

Issue 4: "My precursor is m/z 428, not 406."
Diagnosis: Sodium Adduct [M+Na]

. Explanation: Benzoyl groups can increase hydrophobicity, making the molecule "sticky" to
salts in the LC system.

Calculation: 405.21 (Neutral) + 22.99 (Na) = 428.20.

Action: Fragmentation of sodium adducts is often poor and yields different patterns (often

dominated by the loss of the Bz group or intact peptide). Reprocess the sample with a

cleaner solvent or use a desalting trap.

Detailed Fragment Ion Table
Use this table to assign peaks in your raw data.
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Ion Type
Fragment
Sequence

Theoretical m/z
(Monoisotopic)

Relative Intensity
Prediction

Precursor [M+H] 406.22 Parent

b1 Bz-Gly 162.05 High

b2 Bz-Gly-Lys 290.15 High (Contains Lys)

b3 Bz-Gly-Lys-Val 389.22
Low (Usually loses

H2O)

y1 Val-OH 118.09
Low (No basic

residue)

y2 Lys-Val-OH 246.18
Medium/High

(Contains Lys)

y3 Gly-Lys-Val-OH 303.20 Low

Diagnostic [Bz] 105.03
Very High (Base

Peak)

Diagnostic [Ph] 77.04 Medium

Immonium Lys 84.08 Medium

Immonium Val 72.08 Low

Experimental Protocol: Optimized MS Settings
To obtain the cleanest spectra for this specific peptide, standard proteomics settings may need

adjustment due to the small size and Bz-group stability.

Step-by-Step Acquisition Guide
Ion Source (ESI):

Voltage: 3.5 - 4.0 kV.
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Cone Voltage: Keep low (15-20V). High cone voltage will cause "In-Source

Fragmentation," stripping the Bz group before the quadrupole, leading to a false precursor

at m/z 303 (Gly-Lys-Val).

Collision Energy (CE):

Ramp CE: Do not use a static energy. Small molecules with aromatic caps dissipate

energy efficiently.

Recommended: Ramp from 15 eV to 35 eV.

Why? 15 eV preserves the molecular ion; 35 eV is required to break the peptide backbone

bonds (b2/y2) which are stronger than the Bz-Gly bond.

Isolation Window:

Set to 1.0 - 2.0 Da. A wider window may admit isotopic interference if the sample is

complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8586190/
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_Mass_Spectrometry_Fragmentation_of_1_2_Dibenzoyl_1_Benzylhydrazine.pdf
https://pubs.rsc.org/en/content/articlelanding/1994/c3/c39940001677/unauth
https://pubs.rsc.org/en/content/articlelanding/1994/c3/c39940001677/unauth
https://pubchem.ncbi.nlm.nih.gov/compound/Gly-Lys-Val
https://www.benchchem.com/product/b12115728/docs#mass-spec-fragmentation-pattern-of-bz-gly-lys-val-oh-interpretation
https://www.benchchem.com/product/b12115728/docs#mass-spec-fragmentation-pattern-of-bz-gly-lys-val-oh-interpretation
https://www.benchchem.com/product/b12115728/docs#mass-spec-fragmentation-pattern-of-bz-gly-lys-val-oh-interpretation
https://www.benchchem.com/product/b12115728/docs#mass-spec-fragmentation-pattern-of-bz-gly-lys-val-oh-interpretation
https://www.benchchem.com/product/b12115728?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12115728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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